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Compound of Interest

Compound Name: Flavokawain A

CAS No.: 37951-13-6

Cat. No.: B3021402

Get Quote

Executive Summary & Compound Profile
Flavokawain A (FKA) is a bioactive chalcone derived from Piper methysticum (Kava).[1][2]

While often perceived as a "natural product," it is a potent apoptotic agent that functions by

down-regulating anti-apoptotic proteins (XIAP, Survivin) and inducing mitochondrial cell death

pathways.

The Safety Paradox: Because FKA is a research-grade bioactive agent capable of altering cell

cycle regulation, it must be handled with the same rigor as cytotoxic chemotherapy agents,

despite lacking a specific EPA P-list or U-list designation. This guide outlines a self-validating

disposal protocol that prioritizes containment of biological activity.
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Property Specification Operational Implication

CAS Number 37951-13-6
Use for waste labeling and

inventory tracking.[3]

Molecular Formula
C₁₈H₁₈O₅ (MW: 314.[2][3][4][5]

[6]33)

Organic structure suitable for

high-heat incineration.[3]

Physical State Yellow Crystalline Powder

High risk of particulate

inhalation; use biosafety

cabinet/fume hood.[3]

Solubility DMSO (>40 mg/mL), Ethanol
Hydrophobic: Do NOT use

water for initial spill cleanup.[3]

GHS Hazards

H302 (Harmful if

swallowed)H315 (Skin Irrit.),

H319 (Eye Irrit.)H335 (Resp.[3]

[7][8] Irrit.)

Standard PPE (Nitrile gloves,

safety goggles) is mandatory.

[3]

Pre-Disposal: Stabilization & Spill Response
Before disposal, the compound must be contained.[9][10] The chemical nature of Flavokawain
A (hydrophobic chalcone) dictates the cleanup solvent.

The "Solvent-First" Protocol
Why: FKA is insoluble in water. Using water on a powder spill will create a slurry that spreads

the contamination rather than lifting it.

Isolate: Mark the area. If powder is airborne, evacuate for 15 minutes to allow settling.

Solubilize: Apply Ethanol (70% or higher) or DMSO to a paper towel (do not pour directly on

the spill to avoid spreading).

Capture: Gently wipe the powder inward from the perimeter to the center.

Decontaminate: Follow with a soap/water wash to remove oily residues.
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Verify: Inspect under UV light (chalcones often exhibit fluorescence) to ensure no residue

remains.

Waste Stream Segregation Logic
Effective disposal relies on correct segregation at the point of generation. FKA waste generally

falls into three categories: Solid Stock, Solvent Solutions, and Aqueous Media.

Visualization: Disposal Decision Matrix
The following diagram illustrates the logical flow for categorizing FKA waste streams to ensure

regulatory compliance and safety.
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Figure 1: Decision matrix for segregating Flavokawain A waste based on physical state and

solvent carrier. Colors indicate decision nodes (Blue), waste categories (Yellow/Green/Red),

and final actions (Grey).

Detailed Disposal Procedures
Stream A: Solid Waste (Pure Compound & Contaminated Solids)
Applicability: Expired powder, contaminated gloves, paper towels from spill cleanup.

Container: Wide-mouth HDPE jar or rigid hazardous waste container.

Labeling: "Hazardous Waste - Solid. Contains: Flavokawain A. Toxic/Irritant."[7]

Protocol: Double-bag all contaminated solids in clear polyethylene bags before placing them

in the rigid container. This prevents dust generation when the waste contractor opens the

bin.

Final Fate: High-temperature incineration.

Stream B: Organic Solvent Waste (Stock Solutions)
Applicability: FKA dissolved in DMSO, Ethanol, or Methanol.

Container: Safety can (flame arrestor equipped) or glass solvent bottle.

Segregation: Do NOT mix with halogenated solvents (Chloroform/DCM) unless the FKA was

specifically dissolved in them. Keep "Non-Halogenated" streams pure to reduce disposal

costs.

Labeling: "Hazardous Waste - Liquid. Constituents: DMSO, Ethanol, Flavokawain A (<1%).

Hazard: Flammable, Irritant."

Regulatory Note: If the solvent is Ethanol/Methanol, this is a RCRA D001 (Ignitable) waste.

Stream C: Aqueous/Cell Culture Waste
Applicability: Media supernatant containing FKA.
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The Deactivation Step: While FKA is biodegradable, its bioactivity requires neutralization

before drain disposal (if local regulations permit) or classification as liquid chemical waste.

Protocol:

Collect media in a dedicated flask.

Add household bleach (Sodium Hypochlorite) to a final concentration of 10%.

Allow to sit for 30 minutes. (Oxidation disrupts the chalcone double bond structure,

reducing bioactivity).

Preferred Route: Dispose of as "Aqueous Chemical Waste" to be incinerated.

Alternative Route: If local EHS permits, pH neutralize and flush trace amounts; however,

incineration is the gold standard for bioactive research compounds.

Regulatory Compliance & Transport
US EPA (RCRA): Flavokawain A is not P-listed or U-listed. However, under 40 CFR 262.11,

the generator must determine if the waste exhibits hazardous characteristics.

Ignitability (D001): Applicable if in flammable solvents.

Toxicity:[11][12] Not standard, but "Generator Knowledge" dictates treating it as toxic due

to apoptotic activity.

DOT Shipping (for waste transport):

If pure solid: Likely not regulated as Class 6.1 unless acute toxicity data (LD50) proves

<300 mg/kg. (Current data suggests LD50 > 500 mg/kg).

Recommendation: Ship as "Non-Regulated Chemical Waste" unless mixed with regulated

solvents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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